Cas no 898790-07-3 ([3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone)

• Product Name: [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone
• CAS No: 898790-07-3
• MF: C₁₈H₁₆FNO
• MW: 281.324148178101
• MDL: MFCD03842364
• CID: 872594
• PubChem ID: 24725086
• Update Time: 2025-06-28

[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone
• 3-Fluoro-3'-(3-pyrrolinomethyl) benzophenone
• 898790-07-3
• {3-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}(3-fluorophenyl)methanone
• AKOS016020861
• MFCD03842364
• 1-{[3-(3-fluorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• 3-FLUORO-3'-(3-PYRROLINOMETHYL)BENZOPHENONE
• DTXSID10643482
• (3-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(3-fluorophenyl)methanone

• MDL： MFCD03842364
• Inchi： 1S/C18H16FNO/c19-17-8-4-7-16(12-17)18(21)15-6-3-5-14(11-15)13-20-9-1-2-10-20/h1-8,11-12H,9-10,13H2
• InChI Key： FDZPPGWZXHQOJX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C1=CC=CC(=C1)CN1CC=CC1)=O

Computed Properties

• Exact Mass: 281.12200
• Monoisotopic Mass: 281.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.36640

[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone Security Information

• Storage Condition：(BD313413)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone

Comprehensive Overview of [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone (CAS No. 898790-07-3)

The compound [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone, identified by its CAS No. 898790-07-3, is a fluorinated aromatic ketone derivative with significant potential in pharmaceutical and material science applications. Its unique structural features, including the 2,5-dihydropyrrole moiety and 3-fluorophenyl group, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors, which are hot topics in modern medicinal chemistry.

One of the key reasons for the growing interest in [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone is its relevance to neurodegenerative disease research. Recent studies highlight the importance of fluorinated compounds in modulating amyloid-beta aggregation, a hallmark of Alzheimer's disease. The 3-fluorophenyl group in this compound may enhance blood-brain barrier permeability, a critical factor in CNS drug development. Additionally, its dihydropyrrole ring could contribute to improved metabolic stability, addressing a common challenge in drug design.

From a synthetic chemistry perspective, CAS No. 898790-07-3 serves as a valuable building block for heterocyclic compound synthesis. The presence of both electron-rich (dihydropyrrole) and electron-deficient (fluorophenyl) groups allows for diverse chemical transformations. This dual reactivity makes it particularly useful in cross-coupling reactions and catalyzed cyclizations, which are frequently searched topics in organic chemistry forums and academic databases. Recent advances in photoredox catalysis have further expanded its utility in creating complex molecular architectures.

The material science applications of [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone are equally noteworthy. Its aromatic and heterocyclic components make it a potential candidate for developing organic semiconductors and liquid crystal materials. The fluorine atom's introduction can significantly alter electronic properties, making this compound interesting for OLED (organic light-emitting diode) research. These applications align with current industry trends toward flexible electronics and energy-efficient displays, topics that dominate materials science conferences and patent filings.

Quality control and analytical characterization of CAS No. 898790-07-3 present unique challenges and opportunities. Advanced techniques like LC-MS (liquid chromatography-mass spectrometry) and NMR spectroscopy are essential for verifying its purity and structure. The compound's chromatographic behavior and mass fragmentation patterns are subjects of ongoing research, particularly in pharmaceutical quality assurance circles. These analytical aspects are crucial for researchers who frequently search for compound characterization protocols and impurity profiling methods.

In the context of green chemistry initiatives, there's growing interest in sustainable synthesis routes for [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone. Recent publications explore catalyst-free reactions and biocatalytic approaches to produce this compound with reduced environmental impact. These developments respond to the pharmaceutical industry's demand for greener synthetic methodologies, a topic that generates significant discussion in chemical sustainability forums and regulatory meetings.

The patent landscape surrounding CAS No. 898790-07-3 reveals its commercial potential. Several applications claim its use in antiviral compositions and anti-inflammatory agents, reflecting broader therapeutic trends. Intellectual property searches show increasing activity in this area, particularly in jurisdictions with strong pharmaceutical sectors. This patent activity correlates with online searches for novel drug scaffolds and fluorinated pharmacophores, indicating sustained industry interest.

From a safety perspective, proper handling of [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone requires standard laboratory precautions. While not classified as hazardous under current regulations, its material safety data sheet (MSDS) recommends appropriate ventilation and personal protective equipment. These precautions align with general laboratory safety protocols that researchers frequently query in occupational health resources.

The future research directions for this compound appear promising. Emerging studies suggest potential applications in proteolysis targeting chimeras (PROTACs), a cutting-edge technology in drug discovery. Its structural features could facilitate the development of bifunctional molecules that degrade disease-causing proteins. This application taps into one of the most searched topics in contemporary medicinal chemistry, reflecting the compound's relevance to next-generation therapeutics.

In conclusion, [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone (CAS No. 898790-07-3) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical properties, combined with growing applications in drug discovery and materials science, ensure its continued importance in research and development. As scientific understanding evolves, this compound will likely remain at the forefront of innovation in medicinal chemistry and functional materials.